Cas no 189130-85-6 (3-(Chloromethyl)-5-isobutyl-1,2,4-oxadiazole)

• Product Name: 3-(Chloromethyl)-5-isobutyl-1,2,4-oxadiazole
• CAS No: 189130-85-6
• MF: C₇H₁₁ClN₂O
• MW: 174.628040552139
• MDL: MFCD08691626
• CID: 115554
• PubChem ID: 18332323
• Update Time: 2025-04-18

3-(Chloromethyl)-5-isobutyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-isobutyl-1,2,4-oxadiazole
• 1,2,4-Oxadiazole,3-(chloromethyl)-5-(2-methylpropyl)-
• 3-(chloromethyl)-5-(2-methylpropyl)-1,2,4-oxadiazole
• 3-(chloromethyl)-5-isobutyl-1,2,4-oxadiazole(SALTDATA: FREE)
• Albb-004228
• A880472
• FT-0678974
• LS-01554
• SCHEMBL6243513
• MFCD08691626
• 1,2,4-Oxadiazole, 3-(chloromethyl)-5-(2-methylpropyl)-
• AKOS005171312
• DTXSID20592896
• MLTXNTRNFCWCPQ-UHFFFAOYSA-N
• 189130-85-6
• EN300-28561

• MDL： MFCD08691626
• Inchi： 1S/C7H11ClN2O/c1-5(2)3-7-9-6(4-8)10-11-7/h5H,3-4H2,1-2H3
• InChI Key： MLTXNTRNFCWCPQ-UHFFFAOYSA-N
• SMILES： ClCC1=NOC(CC(C)C)=N1

Computed Properties

• Exact Mass: 174.05600
• Monoisotopic Mass: 174.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.144
• Boiling Point: 246.7°C at 760 mmHg
• Flash Point: 103°C
• Refractive Index: 1.479
• PSA: 38.92000
• LogP: 2.00690

3-(Chloromethyl)-5-isobutyl-1,2,4-oxadiazole Security Information

• HazardClass：IRRITANT